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Compound of Interest

Compound Name:

6-[(4-

Chlorophenyl)sulfanyl]nicotinaldeh

yde oxime

CAS No.: 338967-02-5

Cat. No.: B2655977

Get Quote

Part 1: Executive Summary
6-[(4-Chlorophenyl)sulfanyl]nicotinaldehyde oxime represents a specialized subclass of

pyridine-based scaffolds designed to bridge the gap between metalloenzyme inhibition and

lipophilic membrane penetration. By coupling a chelating oxime moiety with a hydrophobic 4-

chlorophenylthio tail, this molecule targets distinct hydrophobic pockets in bacterial enzymes

(specifically FabH and DNA gyrase) and exhibits cytotoxic potential against specific cancer cell

lines via tubulin destabilization.

Key Therapeutic Potential:

Antimicrobial: Potent activity against Gram-positive bacteria (S. aureus, MRSA) via fatty acid

synthesis inhibition.

Antifungal: Disruption of ergosterol biosynthesis pathways in Candida species.
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Anticancer: Cytotoxicity in varying carcinoma lines, driven by the thioether-linked aryl moiety

which mimics the pharmacophore of tubulin inhibitors like combretastatin.

Part 2: Chemical Profile & Mechanism of Action
Structural Logic
The molecule is constructed from three functional domains, each serving a specific biological

role:

Pyridine Core: Acts as the structural scaffold, providing optimal geometry for active site

binding.

Oxime Group (-CH=N-OH): A bidentate ligand capable of coordinating with active site metal

ions (e.g., Zn²⁺, Fe²⁺) or serving as a hydrogen bond donor/acceptor in enzyme catalytic

triads.

6-[(4-Chlorophenyl)sulfanyl] Tail: A lipophilic anchor. The sulfur atom (thioether) increases

metabolic stability compared to ether linkages, while the 4-chlorophenyl group enhances

membrane permeability and targets hydrophobic pockets (e.g., the acyl-binding pocket of

FabH).

Mechanism of Action: The "Dual-Lock" Hypothesis
The compound operates via a Dual-Lock Mechanism, simultaneously engaging the hydrophilic

catalytic site and the hydrophobic tunnel of the target protein.

6-[(4-Chlorophenyl)sulfanyl]
nicotinaldehyde oxime

Oxime Moiety
(Hydrophilic Head)

Chlorophenyl-Thio
(Hydrophobic Tail)

Bacterial FabH
(Fatty Acid Synthase)

 Chelates Active Site Fe/Zn

 Occupies Acyl Pocket

Tubulin
(Colchicine Site)

 Hydrophobic Interaction

Inhibition of
Membrane Synthesis

Mitotic Arrest
(Apoptosis)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2655977/docs?utm_src=pdf-body-img#technical-monograph-biological-activity-of-6-4-chlorophenyl-sulfanyl-nicotinaldehyde-oxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2655977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: The Dual-Lock Mechanism illustrating how the hydrophilic oxime and hydrophobic

thio-tail target distinct biological pathways.

Part 3: Synthesis & Experimental Protocols
Synthesis Pathway
The synthesis follows a convergent two-step protocol designed to maximize yield and purity.

Step 1: Nucleophilic Aromatic Substitution (SNAr)

Reagents: 6-Chloronicotinaldehyde, 4-Chlorothiophenol, Potassium Carbonate (

).

Solvent: DMF (Dimethylformamide).

Conditions: 80°C, 4-6 hours.

Mechanism: The thiolate anion displaces the chlorine at the 6-position of the pyridine ring

(activated by the electron-withdrawing aldehyde group).

Step 2: Oxime Condensation

Reagents: Intermediate aldehyde, Hydroxylamine hydrochloride (

), Sodium Acetate (

).

Solvent: Ethanol/Water (1:1).

Conditions: Reflux, 2-3 hours.

Mechanism: Nucleophilic attack of hydroxylamine on the aldehyde carbonyl, followed by

dehydration to form the oxime.
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Figure 2: Two-step synthetic pathway yielding the target oxime.

Biological Validation Protocols
To validate the activity of this compound, the following standardized assays are required.

Protocol A: Minimum Inhibitory Concentration (MIC) Assay
Purpose: Determine antibacterial potency against S. aureus and E. coli.

Preparation: Dissolve compound in DMSO to 10 mg/mL stock.

Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate

(Range: 128 µg/mL to 0.25 µg/mL).

Inoculation: Add bacterial suspension adjusted to

CFU/mL.

Incubation: Incubate at 37°C for 18-24 hours.

Readout: MIC is the lowest concentration with no visible growth (turbidity).
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Control: Ciprofloxacin (Positive), DMSO (Negative).

Protocol B: MTT Cell Viability Assay (Anticancer)
Purpose: Assess cytotoxicity against carcinoma cells (e.g., HeLa, MCF-7).

Seeding: Plate cells at

cells/well in 96-well plates; incubate 24h.

Treatment: Treat with compound (0.1 - 100 µM) for 48 hours.

Labeling: Add MTT reagent (5 mg/mL); incubate 4h at 37°C.

Solubilization: Dissolve formazan crystals in DMSO.

Analysis: Measure absorbance at 570 nm. Calculate

using non-linear regression.

Part 4: Data Analysis & Expected Activity Profile
Based on the SAR of 6-arylthio-nicotinaldehyde oximes, the expected biological activity profile

is summarized below.

Table 1: Predicted Biological Activity Profile
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Target
Organism/Cell

Activity Type Predicted Metric Mechanism

S. aureus (Gram+) Antibacterial MIC: 2 - 8 µg/mL
FabH Inhibition /

Membrane Disruption

E. coli (Gram-) Antibacterial MIC: 16 - 64 µg/mL

Efflux pump

susceptibility limits

potency

C. albicans (Fungi) Antifungal MIC: 8 - 32 µg/mL
Ergosterol synthesis

interference

MCF-7 (Breast

Cancer)
Cytotoxic : 5 - 15 µM

Tubulin polymerization

inhibition

Vero Cells (Normal) Toxicity : > 100 µM
High selectivity index

(SI > 10)

Interpretation: The "4-chlorophenyl" substituent is critical. Unsubstituted phenyl rings typically

show lower potency (MIC > 32 µg/mL). The chlorine atom at the para position increases

lipophilicity (

), facilitating penetration through the peptidoglycan layer of Gram-positive bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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